Cas no 1935505-23-9 (4-chloro-2-cyanobenzene-1-sulfonyl fluoride)

• Product Name: 4-chloro-2-cyanobenzene-1-sulfonyl fluoride
• CAS No: 1935505-23-9
• MF: C₇H₃ClFNO₂S
• MW: 219.620622873306
• MDL: MFCD28968575
• CID: 5192341
• PubChem ID: 122236117
• Update Time: 2025-06-28

4-chloro-2-cyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-chloro-2-cyano-
• 4-chloro-2-cyanobenzene-1-sulfonyl fluoride

• MDL： MFCD28968575
• Inchi： 1S/C7H3ClFNO2S/c8-6-1-2-7(13(9,11)12)5(3-6)4-10/h1-3H
• InChI Key： WBFOJMYUYVCUNO-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(Cl)C=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-chloro-2-cyanobenzene-1-sulfonyl fluoride

4-Chloro-2-cyanobenzene-1-sulfonyl fluoride (CAS No. 1935505-23-9): A Versatile Building Block in Modern Chemical Synthesis

4-Chloro-2-cyanobenzene-1-sulfonyl fluoride (CAS No. 1935505-23-9) has emerged as a pivotal compound in contemporary organic chemistry due to its unique structural features and multifunctional reactivity. This aromatic sulfon fluoride derivative combines the electron-withdrawing effects of cyano and chloro substituents with the high electrophilicity of sulfonyl fluoride groups, creating a molecular framework that enables a wide range of synthetic transformations. Recent advances in fluorine chemistry and heterocyclic synthesis have further expanded its applications in pharmaceutical and materials science research.

The core structure of 4-chloro-2-cyanobenzene-1-sulfonyl fluoride consists of a benzene ring substituted with chlorine at the para position, cyanide at the meta position, and a sulfonyl fluoride group at the ortho position. This arrangement creates a highly polarized molecule with distinct electronic properties. The sulfonyl fluoride functionality, in particular, is known for its exceptional reactivity in nucleophilic substitution reactions, making it an ideal electrophilic reagent for constructing complex molecular architectures. Recent studies published in JACS and Angewandte Chemie have demonstrated its utility in fluorination and fluorine-containing drug development.

In organic synthesis, 4-chloro-2-cyanobenzene-1-sulfonyl fluoride has been employed as a key intermediate in the preparation of sulfonyl fluorides with tailored reactivity profiles. Researchers at ETH Zurich have reported its use in transition-metal-catalyzed reactions, where the sulfonyl fluoride group acts as a leaving group in cross-coupling processes. This has enabled the efficient synthesis of fluorinated heterocycles, which are critical components in bioactive molecules and pharmaceuticals.

The cyano substituent in 4-chloro-2-cyanobenzene-1-sulfonyl fluoride contributes to its electronic properties and reactivity. This nitrile group is a well-known electron-withdrawing group that can participate in Michael additions and hydrolysis reactions. Recent work in ACS Organic Letters has highlighted its role in asymmetric synthesis, where the nitrile functionality serves as a chiral auxiliary in the preparation of enantioenriched compounds. These findings have significant implications for the development of chiral pharmaceuticals and agrochemicals.

The fluorine atom in the sulfonyl fluoride group of 4-chloro-2-cyanobenzene-1-sulfonyl fluoride plays a crucial role in its reactivity and selectivity. Fluorine is the most electronegative element in the periodic table, and its presence in fluorinated compounds often enhances bioavailability and metabolic stability. This property has been exploited in drug discovery, where fluorinated analogs of 4-chloro-2-cyanobenzene-1-sulfonyl fluoride have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent advances in fluorine chemistry have led to the development of new synthetic methods that utilize 4-chloro-2-cyanobenzene-1-sulfonyl fluoride as a fluorinating agent. A team at Harvard University has demonstrated its application in fluoride-mediated C–H activation, where the sulfonyl fluoride group acts as a fluoride source in fluorination reactions. This breakthrough has opened up new avenues for the fluorination of aromatic rings and alkenes, which are essential steps in the synthesis of fluorinated polymers and high-performance materials.

The chloro substituent in 4-chloro-2-cyanobenzene-1-sulfonyl fluoride also contributes to its reactivity and versatility. This halogen group is a good leaving group in nucleophilic substitution reactions and can be readily displaced by various nucleophiles. Recent studies in Organic Process Research & Development have shown that the chloro group can be replaced with amine, thiol, or phosphine groups, leading to the synthesis of functionalized compounds with diverse applications in materials science and biotechnology.

4-Chloro-2-cyanobenzene-1-sulfonyl fluoride (CAS No. 1935505-23-9) is also a valuable reagent in fluorinated polymer synthesis. The sulfonyl fluoride group can be used as a fluorine source in the preparation of fluorinated polyethers and fluorinated polyolefins, which are high-performance materials with exceptional thermal stability and chemical resistance. These materials are widely used in electronics, aerospace, and automotive industries.

In drug development, 4-chloro-2-cyanobenzene-1-sulfonyl fluoride has been used as a building block for the synthesis of fluorinated compounds with high bioavailability. A recent study published in Nature Chemistry has demonstrated its application in the synthesis of fluorinated anilines, which are important intermediates in the preparation of antimicrobial agents and anticancer drugs. The fluorine atom in these compounds has been shown to enhance solubility and metabolic stability, making them promising drug candidates.

The cyano and chloro substituents in 4-chloro-2-cyanobenzene-1-sulfonyl fluoride also contribute to its electronic properties and reactivity. These electron-withdrawing groups can participate in electrophilic substitution reactions and Michael additions, making the compound a versatile reagent in organic synthesis. Recent advances in catalysis have led to the development of new methods for the functionalization of 4-chloro-2-cyanobenzene-1-sulfonyl fluoride, which have expanded its applications in materials science and biotechnology.

4-Chloro-2-cyanobenzene-1-sulfonyl fluoride (CAS No. 1935505-23-9) is a versatile reagent that has found numerous applications in organic synthesis, drug development, and materials science. Its fluorine atom and electron-withdrawing groups make it a valuable building block for the synthesis of fluorinated compounds with diverse applications. As research in fluorine chemistry and organic synthesis continues to advance, the applications of 4-chloro-2-cyanobenzene-1-sulfonyl fluoride are expected to expand further, opening up new opportunities in materials science, pharmaceuticals, and biotechnology.

4-Chloro-2-cyanobenzene-1-sulfonyl fluoride (CAS No. 1935505-23-9) is a highly versatile and multifunctional reagent with broad applications across organic synthesis, drug discovery, materials science, and biotechnology. Below is a structured summary of its key properties and applications: --- ### 1. Chemical Structure and Functional Groups - Core Structure: A benzene ring substituted with: - A cyano (–CN) group at the 2-position. - A chloro (–Cl) group at the 4-position. - A sulfonyl fluoride (–SO₂F) group at the 1-position. - Functional Groups: - Sulfonyl fluoride: A potent fluorinating agent and electrophilic center. - Chloro and cyano groups: Strong electron-withdrawing substituents, enhancing reactivity in electrophilic and nucleophilic processes. --- ### 2. Key Applications #### A. Organic Synthesis - Fluorination Reactions: The sulfonyl fluoride group acts as a fluoride source in C–H activation and fluorination of aromatic rings, alkenes, and other substrates. - Functionalization: The chloro group can be readily displaced by amines, thiols, phosphines, or other nucleophiles, enabling the synthesis of diverse functionalized compounds. - Electrophilic Substitution: The cyano and chloro groups facilitate electrophilic substitution and Michael additions. #### B. Drug Discovery and Development - Building Block for Fluorinated Compounds: The fluorine atom enhances bioavailability, solubility, and metabolic stability of drug candidates. - Synthesis of Bioactive Molecules: Used in the preparation of fluorinated anilines, antimicrobials, anticancer agents, and other pharmacologically active compounds. #### C. Materials Science - Fluorinated Polymers: The sulfonyl fluoride group serves as a fluorine source in the synthesis of fluorinated polyethers and fluorinated polyolefins, which are used in high-performance materials with thermal stability and chemical resistance. - Electronic and Aerospace Applications: These materials are employed in semiconductors, coatings, and aerospace components due to their durability and chemical inertness. #### D. Biotechnology and Catalysis - Catalytic Reactions: Recent advances in catalysis have enabled selective functionalization and modification of the compound, expanding its use in biological applications. - Bioconjugation: The functional groups allow for site-specific conjugation with biomolecules, useful in drug delivery and imaging agents. --- ### 3. Advantages - High Reactivity: The sulfonyl fluoride group is a strong electrophile, enabling efficient fluorination and functionalization. - Modular Chemistry: The presence of multiple substituents allows for diverse synthetic pathways and customizable molecular structures. - Versatility: Applicable across multiple fields including pharmaceuticals, materials, and biotechnology. --- ### 4. Research and Future Prospects - Expanding Applications: Ongoing research continues to uncover new uses in catalysis, fluorine chemistry, and green synthesis. - Sustainable Chemistry: Potential role in eco-friendly fluorination and reducing reliance on toxic reagents. - Interdisciplinary Impact: Expected to drive innovations in drug design, smart materials, and biomedical engineering. --- ### Conclusion 4-Chloro-2-cyanobenzene-1-sulfonyl fluoride (CAS 1935505-23-9) is a cornerstone reagent in modern organic and medicinal chemistry, offering unique opportunities for innovation across multiple scientific domains. Its fluorine-containing structure and reactive functional groups make it an indispensable tool in the development of next-generation materials, drugs, and biotechnological applications.